6-Cyclopropyl-2-methoxynicotinaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 6-cyclopropyl-2-methoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C10H11NO2/c1-13-10-8(6-12)4-5-9(11-10)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key: HXRBNCWLFZQDMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=N1)C2CC2)C=O

Description

6-Cyclopropyl-2-methoxynicotinaldehyde is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloro-2-methoxynicotinaldehyde (200 mg, 1.17 mmol), cyclopropylboronic acid (200 mg, 2.33 mmol), sodium carbonate (371 mg, 3.50 mmol) and tetrakis(triphenylphosphine)palladium (0) (67.3 mg, 0.0583 mmol) were combined, diluted with toluene (2 mL) and water (200 μL). The reaction vial was purged with argon, heated to 90° C. and stirred for 12 hours. The reaction was cooled, loaded onto silica gel and eluted with 5% ethyl acetate/hexanes to 50% ethyl acetate/hexanes to yield 6-cyclopropyl-2-methoxynicotinaldehyde (121 mg, 0.683 mmol, 58.6% yield).